4-Chloro-2-ethyl-1-fluorobenzene
Overview
Description
4-Chloro-2-ethyl-1-fluorobenzene is a chemical compound with the molecular formula C8H8ClF . It has a molecular weight of 158.6 .
Synthesis Analysis
The synthesis of benzene derivatives like 4-Chloro-2-ethyl-1-fluorobenzene typically involves electrophilic aromatic substitution . The first step is slow, where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . The second step is fast, where a base attacks the hydrogen, causing the electrons in the C-H bond to form a C-C double bond and aromaticity is reformed .Molecular Structure Analysis
The molecular structure of 4-Chloro-2-ethyl-1-fluorobenzene consists of a benzene ring with a chlorine atom and a fluorine atom attached to it . It also has an ethyl group attached to the benzene ring .Chemical Reactions Analysis
Benzene can undergo electrophilic aromatic substitution because aromaticity is maintained . The reactions of benzene derivatives involve attack on the carbon atoms of the aromatic ring . The most common type of reaction involving aromatic rings is electrophilic substitution .Physical And Chemical Properties Analysis
4-Chloro-2-ethyl-1-fluorobenzene is a liquid at room temperature . The storage temperature should be at room temperature and the container should be sealed in dry conditions .Mechanism of Action
A two-step mechanism has been proposed for electrophilic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Safety and Hazards
This compound is classified as a flammable liquid and vapor . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and keeping the container tightly closed .
Future Directions
properties
IUPAC Name |
4-chloro-2-ethyl-1-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClF/c1-2-6-5-7(9)3-4-8(6)10/h3-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJQIWHNCILXLMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClF |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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